2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde
Overview
Description
- 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde is a heterocyclic compound with a benzene ring fused to a heterocyclic pyran ring.
- It bears nitrogen atoms at para positions.
Synthesis Analysis
- Several synthetic routes exist for 2H/4H-ch analogs, which exhibit diverse biological activities.
- Notably, the one-pot synthesis of 2-amino-4H-chromene derivatives has been achieved using various methods.
Molecular Structure Analysis
- The compound consists of a six-membered aromatic ring with an isopropyl group and a carbonyl function.
- The nitrogen atom is part of the heterocyclic pyran ring.
Chemical Reactions Analysis
- 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde can undergo condensation reactions with other compounds, forming Schiff base ligands or complexes.
Physical And Chemical Properties Analysis
- Molecular Formula: C13H13NO3
- Average Mass: 231.25 g/mol
Scientific Research Applications
1. Medicinal Chemistry Research
- Application : This research focuses on the catalyst-free synthesis of 2-amino-4H-chromenes from salicylaldehydes and malononitrile through the Knoevenagel-Michael sequential reaction .
- Method : The use of ethanol under reflux conditions resulted in the production of several 2-amino-4H-chromenes with high isolated yields (75-93%) within a short reaction time (60-300 min) .
- Results : Four new compounds, 2-amino-4H-chromenes, were synthesized for the first time. Virtual screening was performed on the most promising molecules against cell lines H-116 and K-562, with one molecule demonstrating the most potential in antitumor activity .
2. Versatile Biologically Attractive Scaffold
- Application : 2H/4H-chromene is an important class of heterocyclic compounds with versatile biological profiles, a simple structure, and mild adverse effects .
- Method : Researchers discovered several routes for the synthesis of a variety of 2H/4H-chromene analogs that exhibited unusual activities by multiple mechanisms .
- Results : The molecules containing 2H/4H-chromene scaffold exhibit noteworthy potency, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antidiabetic activities, antituberculosis, and inhibitory activity against monoamine oxidase (MAO) .
3. Promising Anticancer Agents
- Application : A series of 2-amino-4-(4-oxo-4H-chromen-3-yl)-5-(2,2,2-trifluoroacetyl)-6-(trifluoromethyl)-4H-pyrans and 2-amino-4-(4-oxo-4H-chromen-3-yl)-5-(thiophene-2-carbonyl)-6-(trifluoromethyl)-4H-pyrans have been synthesized as promising anticancer agents .
- Method : These compounds were synthesized by a one-pot three-component reaction of 4-oxo-4H-chromene-3-carbaldehyde with three active methylene cyanoacetic acid derivatives and 1,1,1,5,5,5-hexafluoropentane-2,4-dione or 1,1,1-trifluoro-5-(thiophen-2-yl)pentane-2,4-dione in distilled water at 60–70°C without a catalyst .
- Results : One of the compounds, 2-amino-4-(4-oxo-4H-chromen-3-yl)-5-(2,2,2-trifluoroacetyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile, exhibited excellent anticancer activity against all tested cancer cell lines with IC50 values ranging from 0.7 to 1.4 μg/mL .
4. Synthesis of 4H-chromene Derivatives
- Application : This research focuses on the synthesis of 4H-chromene derivatives using various catalysts .
- Method : The synthesis of 4H-chromene derivatives was achieved through several methods, including DBU catalyzed, 3-nitrophenylboronic acid as a green catalyst, lipase-catalyzed synthesis, baker’s yeast catalytic one port synthesis, metal-organic framework catalyzed synthesis, and potassium-titanium-oxalate-catalyzed ultrasonic synthesis .
- Results : The synthesized 4H-chromene derivatives have been found in a variety of commercial products such as pharmaceuticals and dyes .
Safety And Hazards
- As a research compound, it is not intended for human or veterinary use.
- For research purposes only.
Future Directions
- Further studies on its biological activities and potential therapeutic applications are warranted.
I hope this analysis provides a comprehensive overview of 2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde! 🌟
properties
IUPAC Name |
2-amino-4-oxo-6-propan-2-ylchromene-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-7(2)8-3-4-11-9(5-8)12(16)10(6-15)13(14)17-11/h3-7H,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIIFIVCMZHKOEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)OC(=C(C2=O)C=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50506961 | |
Record name | 2-Amino-4-oxo-6-(propan-2-yl)-4H-1-benzopyran-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50506961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-isopropyl-4-oxo-4H-chromene-3-carbaldehyde | |
CAS RN |
68301-82-6 | |
Record name | 2-Amino-4-oxo-6-(propan-2-yl)-4H-1-benzopyran-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50506961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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